Cas no 2137986-32-2 (methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate)

• Product Name: methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate
• CAS No: 2137986-32-2
• MF: C₁₃H₂₀O₅
• MW: 256.294904708862
• CID: 6110497
• PubChem ID: 165483533
• Update Time: 2025-10-24

methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate
• EN300-1104878
• methyl 3-oxo-2-[2-oxo-2-(oxolan-3-yl)ethyl]hexanoate
• 2137986-32-2

• Inchi： 1S/C13H20O5/c1-3-4-11(14)10(13(16)17-2)7-12(15)9-5-6-18-8-9/h9-10H,3-8H2,1-2H3
• InChI Key： RUCAWNDZPRMGAT-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(C(=O)OC)C(CCC)=O)=O)C1

Computed Properties

• Exact Mass: 256.13107373g/mol
• Monoisotopic Mass: 256.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.7Ų

Additional information on methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate

Methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate (CAS No. 2137986-32-2): A Comprehensive Overview

Methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate, identified by its CAS number 2137986-32-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and drug development processes.

The molecular structure of methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate consists of a hexanoate ester moiety linked to an oxolan ring, which contributes to its distinctive reactivity and interaction capabilities. This structural feature makes it a valuable candidate for further investigation in synthetic chemistry and medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with metabolic disorders, inflammation, and other chronic diseases. The unique chemical properties of methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate suggest that it may have potential therapeutic applications in these areas. For instance, the presence of the oxolan ring suggests a possible role in enzyme inhibition or modulation of lipid metabolism, which are critical factors in the pathogenesis of several diseases.

One of the most compelling aspects of this compound is its potential to serve as a precursor or intermediate in the synthesis of more complex molecules. The hexanoate ester functionality provides a versatile scaffold that can be modified through various chemical reactions, enabling the creation of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of diverse compounds is essential.

Recent studies have begun to explore the pharmacological properties of derivatives similar to methyl 3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylhexanoate. For example, researchers have investigated the effects of oxolan-containing compounds on enzymes involved in fatty acid synthesis and degradation. These studies have shown promising results in terms of modulating metabolic pathways, which could lead to new treatments for conditions such as obesity and type 2 diabetes.

The synthesis of methyl 3-oxo-2-2-ofoxlanmoylethylhexanoate presents both challenges and opportunities for chemists. The oxolan ring requires careful handling during synthesis to maintain its integrity and functionality. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as organometallic chemistry and catalytic hydrogenation have been particularly useful in constructing the complex framework of this molecule.

In addition to its synthetic significance, methyl 3-ofoxlanmoylethylhexanoate has potential applications in materials science and industrial chemistry. The unique reactivity of its functional groups makes it a suitable candidate for use in polymerization reactions or as a cross-linking agent. These applications could lead to the development of novel materials with enhanced properties such as biodegradability or mechanical strength.

The future research directions for methyl 3-ofoxlanmoylethylhexanoate are multifaceted. One area of focus is understanding its interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its binding mechanisms with enzymes and receptors. This information is crucial for designing more effective derivatives with improved pharmacological profiles.

Another important aspect is exploring the compound's potential in preclinical and clinical studies. Initial preclinical trials have shown encouraging results regarding its safety and efficacy in animal models. These findings support further investigation into its therapeutic potential, particularly in areas where current treatments are limited or non-existent.

The environmental impact of synthesizing and using methyl 3-ofoxlanmoylethylhexanoate is also a consideration that merits attention. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring that the production of this compound aligns with global efforts to promote environmental responsibility.

In conclusion, methyl 3-ofoxlanmoylethylhexanoate (CAS No. 2137986322) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists, while its potential biological activities open up new avenues for therapeutic development. As research continues to uncover more about this molecule's properties and applications, it is likely to play an increasingly important role in both academic research and industrial innovation.